Cas no 15153-13-6 (1-Hexyl-3-phenyl-2-thiourea)

• Product Name: 1-Hexyl-3-phenyl-2-thiourea
• CAS No: 15153-13-6
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• MDL: MFCD00060425
• CID: 158184
• PubChem ID: 2759282
• Update Time: 2025-04-19

1-Hexyl-3-phenyl-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-hexyl-N'-phenyl-
• 1-Hexyl-3-phenyl-2-thiourea
• 1-hexyl-3-phenylthiourea
• N-Hexyl-N'-phenylthiourea
• MFCD00060425
• N-Phenyl-N'-hexylthiourea
• J-008817
• NSC-105168
• AKOS002161302
• Thiourea, N-hexyl-N'-phenyl-
• NCGC00323353-01
• NSC105168
• FT-0637193
• A809187
• NCIOpen2_007324
• 3-n-hexyl-1-phenylthiourea
• Urea, 1-hexyl-3-phenyl-2-thio-
• DTXSID00374718
• AB01318308-02
• 15153-13-6
• SCHEMBL10667599
• 3-hexyl-1-phenylthiourea
• 1-hexyl-3-phenyl-thiourea
• Z45796232
• n-Hexyl-N'-phenylthiourea #
• STK792321
• DB-019200

• MDL： MFCD00060425
• Inchi： 1S/C13H20N2S/c1-2-3-4-8-11-14-13(16)15-12-9-6-5-7-10-12/h5-7,9-10H,2-4,8,11H2,1H3,(H2,14,15,16)
• InChI Key： WSHZXAKBZYJLTH-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCCCC

Computed Properties

• Exact Mass: 236.13500
• Monoisotopic Mass: 236.135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 56.2A^2

Experimental Properties

• Density: 1.066
• Melting Point: 104°C
• Boiling Point: 331.2°Cat760mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.587
• PSA: 56.15000
• LogP: 4.01720

1-Hexyl-3-phenyl-2-thiourea Security Information

• HazardClass：IRRITANT